Cas no 1805620-40-9 (Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate)
Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate
-
- Inchi: 1S/C12H14ClF2NO3/c1-3-19-10(17)5-7-4-9(18-2)16-8(6-13)11(7)12(14)15/h4,12H,3,5-6H2,1-2H3
- InChI Key: PRGGUMNDRMWROY-UHFFFAOYSA-N
- SMILES: ClCC1C(C(F)F)=C(C=C(N=1)OC)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 294
- XLogP3: 2.4
- Topological Polar Surface Area: 48.4
Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029017789-250mg |
Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate |
1805620-40-9 | 95% | 250mg |
$970.20 | 2022-04-01 | |
| Alichem | A029017789-500mg |
Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate |
1805620-40-9 | 95% | 500mg |
$1,617.60 | 2022-04-01 | |
| Alichem | A029017789-1g |
Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate |
1805620-40-9 | 95% | 1g |
$2,837.10 | 2022-04-01 |
Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate
Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate (CAS No. 1805620-40-9): A Comprehensive Overview
Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate, identified by its CAS number 1805620-40-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the presence of a chloromethyl group, a difluoromethyl group, and a methoxy group, contribute to its potential as a versatile intermediate in the synthesis of various pharmacologically active agents.
The< strong>Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate molecule exhibits a complex interplay of electronic and steric effects due to its multifaceted substitution pattern. The chloromethyl group, for instance, introduces a reactive site that can participate in nucleophilic addition reactions, making it a valuable building block for constructing more elaborate molecular architectures. Similarly, the difluoromethyl group enhances the lipophilicity of the compound, which can be advantageous for improving oral bioavailability in drug candidates. The methoxy group, on the other hand, provides a hydrophilic moiety that can influence solubility and metabolic stability.
Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the structural and electronic properties of this compound. Molecular modeling studies suggest that< strong>Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate adopts an energetically favorable conformation that optimizes interactions with biological targets. These studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents targeting various disease pathways.
In the realm of medicinal chemistry, the< strong>Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate has been explored as a precursor in the synthesis of several pharmacologically relevant molecules. For instance, its core structure has been utilized in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chloromethyl group serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores that enhance binding affinity and selectivity.
The< strong>difluoromethyl group is particularly noteworthy due to its ability to modulate metabolic pathways and improve drug-like properties. Studies have shown that compounds incorporating difluoromethyl groups often exhibit increased metabolic stability and reduced susceptibility to enzymatic degradation. This attribute makes< strong>Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate an attractive candidate for further derivatization in drug discovery programs aimed at developing long-acting therapeutics.
Recent research has also explored the potential applications of< strong>Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate in agrochemicals. Pyridine derivatives are well-known for their role as intermediates in the synthesis of pesticides and herbicides. The unique combination of functional groups in this compound makes it a promising candidate for developing novel agrochemicals with improved efficacy and environmental safety.
The< strong>methoxy group in< strong>Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate contributes to its solubility profile, which is crucial for formulation development. Compounds with appropriate solubility characteristics are more likely to exhibit favorable pharmacokinetic properties, including enhanced absorption and distribution throughout the body. This aspect has been particularly important in the development of oral medications where solubility plays a critical role in therapeutic efficacy.
In conclusion, Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate (CAS No. 1805620-40-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. Continued research into this compound is expected to yield novel therapeutic agents with improved efficacy and safety profiles.
1805620-40-9 (Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)